![molecular formula C10H16N4O B1524474 1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine CAS No. 1250650-62-4](/img/structure/B1524474.png)
1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine
Overview
Description
The compound “1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine” is a derivative of oxadiazole, a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom . Oxadiazoles are known to have a wide range of applications and are frequently encountered in active pharmaceutical ingredients .
Synthesis Analysis
The synthesis of oxadiazole derivatives often involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups .Molecular Structure Analysis
The molecular structure of oxadiazole derivatives is characterized by intramolecular hydrogen bonding between the N atom of the oxadiazole moiety and the NH2 group . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .Chemical Reactions Analysis
The chemical reactions involving oxadiazole derivatives are diverse and depend on the specific substituents in the oxadiazole ring. These compounds range from relatively inert to extremely sensitive in terms of their response to heat and impact .Scientific Research Applications
Antimicrobial Activity
Compounds with piperazine linkers, especially those attached to 1,2,4-oxadiazole and related heterocycles, exhibit potent antimicrobial efficacies. For instance, 1,4-bis[(2-(1H-pyrazolyl)benzofuran-5-yl)methyl]piperazines have shown significant inhibitory activities against various bacterial strains including E. coli, S. aureus, and S. mutans, with compound 5e displaying notable antibacterial efficacies and biofilm inhibition activities superior to Ciprofloxacin (Ahmed E. M. Mekky, S. Sanad, 2020).
Anticancer Activity
Certain piperazine compounds, particularly those incorporating oxadiazole rings, have demonstrated compelling anticancer properties. A study highlighted that dimethyl α-ketoglutarate, when combined with a complex I inhibitor like 1-cyclopropyl-4-(4-[(5-methyl-3-(3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl)-1H-pyrazol-1-yl)methyl]pyridin-2-yl)piperazine (BAY87-2243), resulted in potent antineoplastic effects against human cancer cells, highlighting a novel approach to cancer treatment (V. Sica et al., 2019).
Enzymatic Inhibition
The inhibition of enzymes like MurB, which are vital for bacterial cell wall synthesis, by compounds containing the piperazine moiety has been a focal point of research. Derivatives of 1,4-bis[((2-(3-substituted-1-aryl-1H-pyrazole-4-yl)carbonyl)benzofuran-5-yl)methyl]piperazine have shown excellent inhibitory activities against the MurB enzyme, offering a pathway for the development of new antibacterial agents (Ahmed E. M. Mekky, S. Sanad, 2020).
Future Directions
The future directions for oxadiazole derivatives are promising, with potential applications in the development of energetic materials, fluorescent dyes, OLEDs, sensors, insecticides, and more . The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry .
properties
IUPAC Name |
5-cyclopropyl-3-(piperazin-1-ylmethyl)-1,2,4-oxadiazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N4O/c1-2-8(1)10-12-9(13-15-10)7-14-5-3-11-4-6-14/h8,11H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDGGJIGRXFEOTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=NO2)CN3CCNCC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methyl]piperazine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.